Cas no 1869057-83-9 (Alflutinib)

• Product Name: Alflutinib
• CAS No: 1869057-83-9
• MF: C₂₈H₃₁F₃N₈O₂
• MW: 568.593355417252
• CID: 4742731
• PubChem ID: 118861389
• Update Time: 2025-05-22

Alflutinib Chemical and Physical Properties

Names and Identifiers

• Alflutinib
• AST2818
• A49A7A5YN4
• alflutinib (pseudo INN)
• GTPL10477
• BCP30339
• ASK120067
• example 3 [US10072002B2]
• 2-Propenamide, N-(2-((2-(dimethylamino)ethyl)methylamino)-5-((4-(1-methyl-1H-indol-3-yl)-2-pyrimidinyl)amino)-6-(2,2,2-trifluoroethoxy)-3-pyridinyl)-
• CN(CCN(C1=NC(=C(C=C1NC(C=C)=O)NC1=NC=CC(=N1)C1=CN(C2=CC=CC=C12)C)OCC(F)(F)F)C)C
• N-(2-((2-(Dimethylamin
• N-[2-{[2-(Dimethylamino)ethyl](methyl)amino}-5-{[4-(1-methyl-1H-indol-3-yl)-2-pyrimidinyl]amino}-6-(
• furmonertinib
• N-[2-[2-(dimethylamino)ethyl-methylamino]-5-[[4-(1-methylindol-3-yl)pyrimidin-2-yl]amino]-6-(2,2,2-trifluoroethoxy)pyridin-3-yl]prop-2-enamide
• Aflutinib
• Ivesa
• N-(2-(2-(dimethylamino)ethyl-methylamino)-5-((4-(1-methylindol-3-yl)pyrimidin-2-yl)amino)-6-(2,2,2-trifluoroethoxy)pyridin-3-yl)prop-2-enamide
• N-(2-((2-(Dimethylamino)ethyl)(methyl)amino)-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)amino)-6-(2,2,2-trifluoroethoxy)pyridin-3-yl)acrylamide
• UNII-A49A7A5YN4
• EX-A2868-1
• AT42596
• Alflutinib;AST-2818;AST 2818;ASK120067;ASK 120067;ASK-120067
• AC-36862
• N-(2-{[2-(dimethylamino)ethyl](methyl)amino}-5-{[4-(1-methylindol-3-yl)pyrimidin-2-yl]amino}-6-(2,2,2-trifluoroethoxy)pyridin-3-yl)prop-2-enamide
• AST-2818
• Alflutinib, AST-2818, AST2818, AST 2818
• HY-112870
• FIRMONERTINIB (SYNONYMS: ALFLUTINIB; FURMONERTINIB; AST2818)
• AKOS040745008
• Alflutinib?
• firmonertinib [INN]
• TS-08244
• FURMONERTINIB [WHO-DD]
• firmonertinib
• GHKOONMJXNWOIW-UHFFFAOYSA-N
• SCHEMBL17490447
• CHEMBL4297258
• N-[2-{[2-(dimethylamino)ethyl](methyl)amino}-5-{[4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl]amino}-6-(2,2,2-trifluoroethoxy)pyridin-3-yl]prop-2-enamide
• Alflutinib(AST2818;AST-2818;ASK120067)
• 1869057-83-9

• Inchi： 1S/C28H31F3N8O2/c1-6-24(40)33-21-15-22(26(41-17-28(29,30)31)36-25(21)38(4)14-13-37(2)3)35-27-32-12-11-20(34-27)19-16-39(5)23-10-8-7-9-18(19)23/h6-12,15-16H,1,13-14,17H2,2-5H3,(H,33,40)(H,32,34,35)
• InChI Key： GHKOONMJXNWOIW-UHFFFAOYSA-N
• SMILES： FC(COC1=C(C=C(C(=N1)N(C)CCN(C)C)NC(C=C)=O)NC1=NC=CC(C2=CN(C)C3C=CC=CC=32)=N1)(F)F

Computed Properties

• Exact Mass: 568.252207g/mol
• Monoisotopic Mass: 568.252207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 100
• Molecular Weight: 568.6g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on Alflutinib

Alflutinib: A Comprehensive Overview

Alflutinib (CAS No 1869057-83-9) is a cutting-edge compound that has garnered significant attention in the scientific and medical communities. This compound, with its unique chemical structure and promising therapeutic potential, has been the subject of extensive research in recent years. As a novel agent, Alflutinib has demonstrated remarkable efficacy in various preclinical models, paving the way for its potential application in clinical settings.

The development of Alflutinib represents a significant advancement in the field of pharmacology. Its mechanism of action involves targeted modulation of key cellular pathways, making it a potential candidate for treating a wide range of diseases. Recent studies have highlighted its ability to inhibit specific enzymes and receptors, which are critical in disease progression. This makes Alflutinib a versatile compound with applications in oncology, inflammation, and neurodegenerative disorders.

One of the most notable features of Alflutinib is its high bioavailability and favorable pharmacokinetic profile. These characteristics ensure that the compound can be effectively delivered to target tissues, enhancing its therapeutic potential. Furthermore, preclinical trials have shown that Alflutinib exhibits minimal toxicity at therapeutic doses, making it a safe option for long-term treatment.

Recent breakthroughs in research have shed light on the molecular mechanisms underlying Alflutinib's efficacy. For instance, studies have revealed that Alflutinib interacts with specific protein kinases, leading to the inhibition of cell proliferation and induction of apoptosis in cancer cells. These findings have significant implications for the treatment of cancers that are resistant to conventional therapies.

In addition to its antitumor properties, Alflutinib has also shown promise in addressing inflammatory conditions. By modulating immune responses and reducing cytokine production, this compound could serve as a novel therapeutic agent for autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease.

The development of Alflutinib has been driven by advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to identify and optimize lead compounds with desirable pharmacological properties. The synthesis of Alflutinib involves a multi-step process that ensures high purity and consistency, which are essential for its clinical application.

As Alflutinib progresses through clinical trials, there is growing optimism about its potential to revolutionize treatment paradigms. Early-phase trials have demonstrated encouraging results, with patients exhibiting significant improvements in disease symptoms and quality of life. These findings underscore the importance of continued research into this innovative compound.

In conclusion, Alflutinib (CAS No 1869057-83-9) stands at the forefront of modern drug discovery. With its unique properties, robust preclinical data, and promising clinical outcomes, this compound holds immense potential for addressing unmet medical needs across various therapeutic areas. As research into Alflutinib continues to unfold, it is poised to make a transformative impact on healthcare worldwide.